2-Methoxy-2-methyl-3-phenylpropanoic acid
Cat. No. B8639725
M. Wt: 194.23 g/mol
InChI Key: ZXDBIEUFXLSWBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COC(=O)C(C)(Cc1ccccc1)OC
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:19][OH:20].[CH3:1][O:2][C:3]([C:4]([CH2:5][c:6]1[cH:7][cH:8][cH:9][cH:10][cH:11]1)([CH3:12])[O:13][CH3:14])=[O:15].[ClH:18].[Li+:16].[OH-:17]>>[O:2]=[C:3]([C:4]([CH2:5][c:6]1[cH:7][cH:8][cH:9][cH:10][cH:11]1)([CH3:12])[O:13][CH3:14])[OH:15]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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COC(=O)C(C)(Cc1ccccc1)OC
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
COC(=O)C(C)(Cc1ccccc1)OC
|
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
Cl
|
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[Li+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[OH-]
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
COC(C)(Cc1ccccc1)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
